Cas no 501908-90-3 (3-(4-Fluorophenyl)-2-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)prop-2-enoic Acid)

3-(4-Fluorophenyl)-2-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)prop-2-enoic acid is a fluorinated tetrazole derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure combines a fluorophenyl group with a tetrazole moiety, offering unique electronic and steric properties that may enhance binding affinity in drug design. The presence of the carboxylic acid functionality allows for further derivatization, making it a versatile intermediate for synthesizing bioactive compounds. This compound’s stability and reactivity profile make it suitable for exploring structure-activity relationships in drug discovery, particularly in targeting enzymes or receptors where fluorinated analogs are advantageous. Its well-defined synthetic pathway ensures reproducibility for research use.

3-(4-Fluorophenyl)-2-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)prop-2-enoic Acid structure

501908-90-3 structure

Product Name:3-(4-Fluorophenyl)-2-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)prop-2-enoic Acid

CAS No:501908-90-3

MF:

MW:

MDL:MFCD09347303

CID:4654287

Update Time:2025-05-20

3-(4-Fluorophenyl)-2-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)prop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

- 3-(4-Fluorophenyl)-2-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)prop-2-enoic Acid
- MDL： MFCD09347303

3-(4-Fluorophenyl)-2-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)prop-2-enoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F590993-50mg	3-(4-Fluorophenyl)-2-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)prop-2-enoic Acid	501908-90-3		50mg	$ 50.00	2022-06-05
TRC	F590993-100mg	3-(4-Fluorophenyl)-2-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)prop-2-enoic Acid	501908-90-3		100mg	$ 95.00	2022-06-05
TRC	F590993-500mg	3-(4-Fluorophenyl)-2-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)prop-2-enoic Acid	501908-90-3		500mg	$ 320.00	2022-06-05
Chemenu	CM418106-250mg	(2E)-3-(4-fluorophenyl)-2-(5-methyl-1,2,3,4-tetrazol-1-yl)prop-2-enoic acid	501908-90-3	95%+	250mg	$140	2024-07-16
Chemenu	CM418106-500mg	(2E)-3-(4-fluorophenyl)-2-(5-methyl-1,2,3,4-tetrazol-1-yl)prop-2-enoic acid	501908-90-3	95%+	500mg	$232	2024-07-16
Chemenu	CM418106-1g	(2E)-3-(4-fluorophenyl)-2-(5-methyl-1,2,3,4-tetrazol-1-yl)prop-2-enoic acid	501908-90-3	95%+	1g	$340	2024-07-16
Enamine	EN300-27173-0.05g	3-(4-fluorophenyl)-2-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)prop-2-enoic acid	501908-90-3	95.0%	0.05g	$42.0	2025-02-20
Enamine	EN300-27173-0.1g	3-(4-fluorophenyl)-2-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)prop-2-enoic acid	501908-90-3	95.0%	0.1g	$66.0	2025-02-20
Enamine	EN300-27173-0.25g	3-(4-fluorophenyl)-2-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)prop-2-enoic acid	501908-90-3	95.0%	0.25g	$92.0	2025-02-20
Enamine	EN300-27173-0.5g	3-(4-fluorophenyl)-2-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)prop-2-enoic acid	501908-90-3	95.0%	0.5g	$175.0	2025-02-20

3-(4-Fluorophenyl)-2-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)prop-2-enoic Acid Related Literature

1. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
2. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
3. Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†

Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
4. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
5. Fe3O4 nanoclusters highly dispersed on a porous graphene support as an additive for improving the hydrogen storage properties of LiBH4†

Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361

Additional information on 3-(4-Fluorophenyl)-2-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)prop-2-enoic Acid

Comprehensive Overview of 3-(4-Fluorophenyl)-2-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)prop-2-enoic Acid (CAS No. 501908-90-3)

3-(4-Fluorophenyl)-2-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)prop-2-enoic Acid (CAS No. 501908-90-3) is a fluorinated tetrazole derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique 4-fluorophenyl group and a 5-methyl-1H-1,2,3,4-tetrazol-1-yl moiety, which contribute to its diverse reactivity and applications. Researchers are increasingly interested in this molecule due to its structural similarity to bioactive compounds used in drug discovery and material science.

The growing demand for fluorinated compounds in medicinal chemistry has placed 3-(4-Fluorophenyl)-2-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)prop-2-enoic Acid under the spotlight. Fluorination often enhances metabolic stability and bioavailability, making this compound a valuable intermediate for designing novel therapeutics. Recent studies highlight its role in modulating enzyme activity and receptor binding, aligning with trends in targeted drug delivery and precision medicine.

In agrochemical applications, the tetrazole ring in this compound is of particular interest. Tetrazoles are known for their herbicidal and fungicidal properties, and the incorporation of a fluorophenyl group may improve environmental persistence and efficacy. This aligns with the industry's focus on sustainable crop protection and reduced ecological impact, addressing concerns about pesticide resistance and soil health.

Synthetic accessibility is another advantage of CAS No. 501908-90-3. The compound can be synthesized via Knoevenagel condensation or microwave-assisted reactions, methods favored for their efficiency and scalability. These techniques are frequently searched by chemists optimizing green chemistry protocols, reflecting the broader shift toward energy-efficient synthesis.

Analytical characterization of 3-(4-Fluorophenyl)-2-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)prop-2-enoic Acid typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure compliance with regulatory standards for pharmaceutical intermediates, a topic of high relevance given stricter global guidelines on impurity control in APIs (Active Pharmaceutical Ingredients).

From a commercial perspective, suppliers of CAS 501908-90-3 emphasize its high purity (>98%) and stability under controlled conditions. Storage recommendations often include protection from light and moisture, which are common queries among purchasers on chemical procurement platforms. The compound's shelf life and compatibility with solvents like DMSO or methanol are also frequently discussed in technical datasheets.

Future research directions for this compound may explore its structure-activity relationships (SAR) in greater depth, particularly how the fluorine substituent influences electronic effects across conjugated systems. Such investigations could unlock applications in organic electronics or photoactive materials, areas experiencing rapid growth due to advancements in renewable energy technologies.

In summary, 3-(4-Fluorophenyl)-2-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)prop-2-enoic Acid represents a versatile building block at the intersection of multiple scientific disciplines. Its dual utility in life sciences and materials research ensures continued interest, while synthetic innovations promise to expand its accessibility for academic and industrial users worldwide.